Cas no 2166712-40-7 (2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid
• CAS No: 2166712-40-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6585526
• PubChem ID: 165881109
• Update Time: 2025-08-05

2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid
• 2166712-40-7
• 2-amino-3-[2-(dimethylamino)phenyl]-3-hydroxypropanoic acid
• EN300-1761674

• Inchi： 1S/C11H16N2O3/c1-13(2)8-6-4-3-5-7(8)10(14)9(12)11(15)16/h3-6,9-10,14H,12H2,1-2H3,(H,15,16)
• InChI Key： LVCPJIGENNTQHA-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid

Introduction to 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid (CAS No. 2166712-40-7)

2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2166712-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex aromatic and aliphatic structure, exhibits unique chemical properties that make it a promising candidate for various research applications, particularly in drug discovery and molecular biology.

The molecular structure of 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid consists of a phenyl ring substituted with an amino group at the 2-position and a hydroxypropanoic acid moiety at the 3-position. The presence of a dimethylamino group further enhances its chemical reactivity, making it a versatile intermediate in synthetic chemistry. This structural configuration not only contributes to its stability but also allows for diverse functionalization, which is crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid. Researchers have been investigating its role in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The compound's ability to interact with specific enzymes and receptors has made it a focal point in the development of targeted therapies. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various disease mechanisms.

One of the most compelling aspects of 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid is its potential as a scaffold for drug design. The combination of an aromatic ring with polar functional groups provides multiple sites for chemical modification, enabling the creation of derivatives with enhanced pharmacokinetic properties. This flexibility has allowed researchers to optimize solubility, bioavailability, and target specificity. Additionally, computational modeling studies have been employed to predict the binding affinity of this compound to various biological targets, further guiding its development as a lead compound.

The synthesis of 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid represents another area of active investigation. Advanced synthetic methodologies have been developed to achieve high yields and purity, which are essential for downstream applications such as preclinical studies and clinical trials. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and protective group strategies have been employed to construct the desired molecular framework efficiently. These advancements have not only improved the accessibility of the compound but also paved the way for large-scale production.

Preclinical studies have provided valuable insights into the biological activity of 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in cell proliferation, apoptosis, and oxidative stress. Furthermore, animal models have shown promising results in terms of disease prevention and treatment. These findings have fueled interest in conducting human clinical trials to evaluate its therapeutic efficacy and safety profile further. The compound's potential to address unmet medical needs makes it an attractive candidate for future pharmaceutical development.

The role of 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid in drug discovery is further underscored by its compatibility with modern biotechnological approaches. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have been utilized to identify novel derivatives with improved pharmacological properties. These approaches leverage computational tools and experimental data to accelerate the discovery process, ensuring that compounds like this one are rapidly translated from bench to bedside.

Future directions in the study of 2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid include exploring its interactions with complex biological systems and evaluating its potential in personalized medicine. As our understanding of disease mechanisms continues to evolve, this compound may find applications in treating rare genetic disorders or chronic conditions that are currently challenging to manage effectively. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence will likely enhance our ability to harness its therapeutic potential fully.

In conclusion,2-amino-3-2-(dimethylamino)phenyl-3-hydroxypropanoic acid (CAS No. 2166712-40-7) is a multifaceted compound with significant promise in pharmaceutical research and development. Its unique structural features, coupled with its demonstrated biological activity, make it a valuable tool for addressing various health challenges. As scientific methodologies continue to advance, we can anticipate further breakthroughs that will solidify its role as a key player in modern medicine.